![molecular formula C29H38ClNO6 B560008 BENZOYLHETERATISINE HCl CAS No. 1262758-10-0](/img/no-structure.png)
BENZOYLHETERATISINE HCl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzoylheteratisine hydrochloride is a compound with a solid form and is used in traditional medicine . It is a potent antiarrhythmic and a local anesthetic . It is also a Na+ channel blocker .
Molecular Structure Analysis
The molecular formula of Benzoylheteratisine hydrochloride is C29H38ClNO6 . The compound has a complex structure, as indicated by its SMILES string .Physical And Chemical Properties Analysis
Benzoylheteratisine hydrochloride is a solid compound that should be stored at temperatures between 2-8°C . It’s soluble in water, moderately in methanol, and not well in ethanol .Scientific Research Applications
Neuropharmacological Effects
Benzoylheteratisine HCl has been studied for its effects on neuronal activity. Research conducted by Ameri (1997) demonstrated that 6-benzoylheteratisine, a structurally related alkaloid, inhibited neuronal activity in the rat hippocampus, suggesting potential applications in neuropharmacology and epilepsy management. This compound was observed to reduce epileptiform activity and inhibit sodium channels in neurons, pointing to its potential as a neuropharmacological agent (Ameri, 1997).
Antiarrhythmic Properties
The antiarrhythmic action of 6-benzoylheteratisine has been explored. In studies by Heubach et al. (1997) and Dzhakhangirov et al. (1997), the alkaloid demonstrated a significant effect in suppressing arrhythmias induced by various agents in guinea pig atria. This points towards its potential utility as a naturally occurring class-I antiarrhythmic substance (Heubach et al., 1997); (Dzhakhangirov et al., 1997).
Metabolic and Electrophysiological Studies
Studies on the metabolism of benzoylheteratisine in animals revealed that its main metabolic product is heteratisine, with a lower antiarrhythmic activity compared to the parent compound. These findings by Kuzibaeva et al. (1996) are significant for understanding the metabolic pathways and biological activity of benzoylheteratisine (Kuzibaeva et al., 1996).
Inhibition of Epileptiform Activity
Ameri and colleagues (1996, 1997) further investigated the inhibition of epileptiform activity in rat hippocampal slices by Aconitum alkaloids, including 6-benzoylheteratisine. Their research suggests that these alkaloids possess anticonvulsive potential, highlighting the possibility of developing new treatments for epilepsy and related disorders (Ameri et al., 1996); (Ameri & Gleitz, 1997).
Mechanism of Action
Benzoylheteratisine hydrochloride acts as a Na+ channel blocker . It inhibits the ortho- and antidromic population spike as well as the field EPSP in a concentration- and frequency-dependent manner . It’s suggested that its predominant effect is a suppression of neuronal activity due to a blockade of sodium channels .
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis of Benzoylheteratisine HCl can be achieved through a multistep process involving several reactions. The overall strategy involves the synthesis of heteratisine followed by benzoylation and subsequent conversion to the hydrochloride salt.", "Starting Materials": [ "Glaucine", "Benzoyl chloride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Acetone" ], "Reaction": [ "Step 1: Glaucine is reacted with benzoyl chloride in the presence of anhydrous sodium hydroxide and methanol to give benzoylglaucine.", "Step 2: Benzoylglaucine is then reacted with hydrochloric acid to give benzoylheteratisine hydrochloride.", "Overall Reaction: Glaucine + Benzoyl chloride + NaOH + CH3OH -> Benzoylglaucine -> Benzoylglaucine + HCl -> Benzoylheteratisine HCl" ] } | |
CAS No. |
1262758-10-0 |
Molecular Formula |
C29H38ClNO6 |
Molecular Weight |
532.074 |
InChI |
InChI=1S/C29H37NO6.ClH/c1-4-30-15-27(2)12-11-19(34-3)29-18-14-17-10-13-28(20(18)26(33)35-17,21(24(29)30)22(31)23(27)29)36-25(32)16-8-6-5-7-9-16;/h5-9,17-24,31H,4,10-15H2,1-3H3;1H/t17-,18+,19-,20+,21-,22+,23+,24?,27-,28+,29-;/m0./s1 |
InChI Key |
BFFRNKZYZJVSJP-MOFCGRQPSA-N |
SMILES |
CCN1CC2(CCC(C34C2C(C(C31)C5(CCC6CC4C5C(=O)O6)OC(=O)C7=CC=CC=C7)O)OC)C.Cl |
Purity |
97 % (TLC, mass spectrometry, NMR). |
Synonyms |
Heteratisan-14-one, 6-(benzoyloxy)-2-o-ethyl-8-hydroxy-1-methoxy-4-methyl-, (1-alpha,6-beta)- |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.